Cas no 2171551-54-3 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2171551-54-3
• MF: C₂₆H₂₆N₂O₅
• MW: 446.495047092438
• CID: 6334774
• PubChem ID: 165561580
• Update Time: 2025-11-03

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-4-methylpyrrolidine-3-carboxylic acid
• EN300-1504954
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynoyl]-4-methylpyrrolidine-3-carboxylic acid
• 2171551-54-3

• Inchi： 1S/C26H26N2O5/c1-3-8-23(24(29)28-13-16(2)21(14-28)25(30)31)27-26(32)33-15-22-19-11-6-4-9-17(19)18-10-5-7-12-20(18)22/h1,4-7,9-12,16,21-23H,8,13-15H2,2H3,(H,27,32)(H,30,31)
• InChI Key： IQKSJMCLNUNWSE-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(C(CC#C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 446.18417193g/mol
• Monoisotopic Mass: 446.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 782
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-4-methylpyrrolidine-3-carboxylic acid

Chemical Compound CAS No. 2171551-54-3: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-4-methylpyrrolidine-3-carboxylic Acid

The chemical compound with CAS number 2171551-54-3, known as 1-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynoyl-4-methylpyrrolidine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pyrrolidine ring, and an alkynyl chain. The combination of these structural elements makes it a valuable compound in the realms of organic synthesis, medicinal chemistry, and materials science.

Recent studies have highlighted the importance of Fmoc groups in peptide synthesis, where they serve as protecting groups for amino acids. The presence of the Fmoc group in this compound suggests its potential use in peptide-based drug delivery systems or as a building block in the synthesis of bioactive molecules. Additionally, the alkynyl chain within the structure introduces unique electronic and steric properties, which can be exploited in click chemistry reactions or as precursors for the formation of conjugated systems.

The pyrrolidine ring is a five-membered cyclic amine that is commonly found in natural products and pharmaceutical agents. In this compound, the pyrrolidine ring is substituted with a methyl group at position 4 and a carboxylic acid group at position 3. This substitution pattern can influence the compound's solubility, stability, and reactivity, making it suitable for applications in drug design and development. Recent research has demonstrated that such substituted pyrrolidines can exhibit potent bioactivity against various disease targets, including cancer and infectious diseases.

The integration of these structural motifs into a single molecule creates a versatile platform for further chemical modifications. For instance, the carboxylic acid group can be converted into an ester or amide linkage, enabling the formation of larger macromolecules or bioconjugates. Moreover, the alkynyl chain can participate in cycloaddition reactions or serve as a handle for attaching other functional groups, thereby expanding the scope of this compound's applications.

From an analytical standpoint, this compound's structure poses challenges in terms of characterization and purification. Advanced techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography are typically employed to confirm its identity and determine its molecular conformation. Recent advancements in analytical chemistry have made these techniques more accessible and efficient, facilitating the study of complex molecules like this one.

In terms of synthesis, this compound likely involves a multi-step process that incorporates strategies from both classical organic chemistry and modern catalytic methods. The construction of the Fmoc group typically requires protection-deprotection sequences, while the formation of the pyrrolidine ring may involve ring-closing reactions or cyclization processes. The presence of the alkynyl chain suggests that alkyne metathesis or Sonogashira coupling could be key steps in its synthesis.

Looking ahead, this compound represents a promising candidate for further exploration in drug discovery programs. Its structural features align with current trends in medicinal chemistry that emphasize diversity, modularity, and bioavailability. By leveraging its unique properties, researchers can potentially develop novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion, 1-{(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl}-4-methylpyrrolidinecarboxylic acid (CAS No. 2171551-54-3) stands out as a versatile and intriguing molecule with vast opportunities for research and application. Its intricate structure not only challenges chemists to develop innovative synthetic strategies but also opens doors to groundbreaking discoveries in fields ranging from biotechnology to materials science.